Cas no 22879-79-4 (VITAMIN H)
VITAMIN H structure
Product Name:VITAMIN H
CAS No:22879-79-4
MF:C10H16N2O3S
MW:244.310641288757
CID:825348
PubChem ID:253
Update Time:2025-04-19
VITAMIN H Chemical and Physical Properties
Names and Identifiers
-
- VITAMIN H
- D-BIOTIN
- SMR000135188
- HMS500P13
- 5-(2-Oxo-hexahydro-thieno[3,4-d]imidazol-4-yl)-pentanoic acid
- BRD-A36603537-001-12-3
- 5-(2-Oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanoic acid, cis-(+)- #
- Spectrum_000225
- DB-113456
- HMS2092H08
- component of Deca-Vi-Sol (Salt/Mix)
- AKOS000121079
- 57378-70-8
- 1H-Thieno[3, hexahydro-2-oxo-, [3aS-(3a.alpha.,4.beta.,6a.alpha.)]-
- DivK1c_000311
- SBI-0051929.P002
- KBioSS_000705
- NSC758208
- Spectrum5_001139
- SR-01000665783-3
- DTXSID00859030
- IDI1_000311
- 1H-Thieno[3,4-d]imidazole-4-pentanoicacid, hexahydro-2-oxo-, (3aR,4R,6aS)-rel-
- dl-Biotin
- SPECTRUM1503009
- Spectrum2_001510
- CHEMBL1527083
- component of Deca-Vi-Sol
- KBio3_001549
- NCGC00094984-01
- DS-14362
- EN300-23975
- 5-(2-Oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanoicacid
- NSC63865
- NCGC00094984-04
- SDCCGMLS-0066741.P001
- SY010836
- SR-01000665783-4
- NCGC00094984-02
- BRD-A36603537-001-07-3
- KBio2_003273
- KBio2_005841
- HMS1921P22
- NINDS_000311
- SR-01000665783
- BRD-A36603537-001-13-1
- KBioGR_001382
- MLS000530211
- (3aR,4R,6aS)-Hexahydro-2-oxo-1H-thieno[3,4-d]imidazole-4-pentanoic acid
- 5-(2-Oxo-hexahydro-thieno[3,4-d]imidazol-6-yl)-pentanoic acid, AldrichCPR
- AB00052453_12
- 22879-79-4
- BSPBio_002329
- 5-(2-Oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanoic acid
- SPBio_001559
- 1H-Thieno[3,4-d]imidazole-4-pentanoic acid, hexahydro-2-oxo-, [3as-(3a.alpha.,4.beta.,6a.alpha.)]-
- CCG-38885
- Q27166951
- AKOS016344011
- 5-(2-Oxo-hexahydro-thieno[3,4-d]imidazol-6-yl)-pentanoic acid
- SCHEMBL59420
- 1217850-77-5
- CHEBI:95156
- Pharmakon1600-01503009
- Spectrum3_000665
- MLS000736711
- ALBB-025845
- 5-{2-oxo-hexahydro-1H-thieno[3,4-d]imidazolidin-4-yl}pentanoic acid
- KBio1_000311
- Spectrum4_001061
- SB67329
- KBio2_000705
- NSC-758208
- 22377-59-9
- NS00005403
- NCGC00094984-03
- (3aR,4S,6aS)-Hexahydro-2-oxo-1H-thieno[3,4-d]imidazole-4-pentanoic acid
-
- Inchi: 1S/C10H16N2O3S/c13-8(14)4-2-1-3-7-9-6(5-16-7)11-10(15)12-9/h6-7,9H,1-5H2,(H,13,14)(H2,11,12,15)
- InChI Key: YBJHBAHKTGYVGT-UHFFFAOYSA-N
- SMILES: S1CC2C(C1CCCCC(=O)O)NC(N2)=O
Computed Properties
- Exact Mass: 244.08816355g/mol
- Monoisotopic Mass: 244.08816355g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 104Ų
Experimental Properties
- Melting Point: 231-233 °C(lit.)
- Solubility: H2O: 0.2 mg/mL Solubility increases with addition of 1 N NaOH.
VITAMIN H Related Literature
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
22879-79-4 (VITAMIN H) Related Products
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